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Compound Name: Pentatriacontane

Cat. No.: B1662014

A Comparative Analysis of Pentatriacontane
Biosynthesis Across Plant Families

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of pentatriacontane (C35H72) biosynthesis in
various plant families. Pentatriacontane is a long-chain alkane found in the cuticular wax of
many plants, where it plays a crucial role in protecting against environmental stressors such as
water loss and UV radiation.[1] Understanding its biosynthesis is critical for developing new
crop varieties with enhanced stress tolerance and for exploring novel applications of plant-
derived alkanes in the pharmaceutical and other industries.

Quantitative Analysis of Pentatriacontane and
Related Alkanes

The abundance of pentatriacontane and other very-long-chain alkanes varies significantly
among plant families and even between different species within the same family. This variation
is influenced by genetic factors, the developmental stage of the plant, and environmental
conditions.[2][3] The following table summarizes the n-alkane composition, with a focus on
pentatriacontane, in the cuticular wax of several plant families. Data is compiled from various
gas chromatography-mass spectrometry (GC-MS) analyses of leaf epicuticular waxes.
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Biosynthetic Pathway of Pentatriacontane

The biosynthesis of pentatriacontane is a multi-step process that begins with the synthesis of
very-long-chain fatty acids (VLCFAS) in the endoplasmic reticulum. These VLCFAs are then
converted to alkanes through the alkane-forming pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. researchgate.net [researchgate.net]
e 2. academic.oup.com [academic.oup.com]

+ 3. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1662014?utm_src=pdf-body-img
https://www.benchchem.com/product/b1662014?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/257659284_Determination_of_n-alkanes_in_the_cuticular_wax_of_leaves_of_Lagerstroemia_speciosa_Pers
https://academic.oup.com/plcell/article/31/9/2223/5985831
https://www.researchgate.net/publication/382116947_How_climate_change-related_abiotic_factors_affect_the_production_of_industrial_valuable_compounds_in_Lamiaceae_plant_species_a_review
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

e 4. Phenotypic Diversity in Leaf Cuticular Waxes in Brassica carinata Accessions | MDPI
[mdpi.com]

o 5. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [A comparative study of pentatriacontane biosynthesis in
various plant families.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662014#a-comparative-study-of-pentatriacontane-
biosynthesis-in-various-plant-families]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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